Cas no 2228248-14-2 ((2,6-difluoro-3-nitrophenyl)hydrazine)

• Product Name: (2,6-difluoro-3-nitrophenyl)hydrazine
• CAS No: 2228248-14-2
• MF: C₆H₅F₂N₃O₂
• MW: 189.119607686996
• CID: 6449419
• PubChem ID: 165974489
• Update Time: 2025-06-10

(2,6-difluoro-3-nitrophenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (2,6-difluoro-3-nitrophenyl)hydrazine
• 2228248-14-2
• EN300-1799703

• Inchi： 1S/C6H5F2N3O2/c7-3-1-2-4(11(12)13)5(8)6(3)10-9/h1-2,10H,9H2
• InChI Key： WLDYRJLCFOVNLH-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1NN)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 189.03498273g/mol
• Monoisotopic Mass: 189.03498273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.9Ų

Additional information on (2,6-difluoro-3-nitrophenyl)hydrazine

Comprehensive Overview of (2,6-Difluoro-3-nitrophenyl)hydrazine (CAS No. 2228248-14-2): Properties, Applications, and Industry Insights

The compound (2,6-difluoro-3-nitrophenyl)hydrazine (CAS No. 2228248-14-2) is a specialized arylhydrazine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula of C₆H₅F₂N₃O₂, this nitrophenylhydrazine variant combines a difluorinated aromatic ring with a nitro group and hydrazine moiety, making it a versatile intermediate for synthesizing heterocyclic compounds. Recent studies highlight its role in developing kinase inhibitors and antibacterial agents, aligning with the growing demand for novel antimicrobial solutions amid global antibiotic resistance concerns.

In the context of drug discovery, CAS 2228248-14-2 serves as a critical building block for small-molecule therapeutics. Its electron-withdrawing nitro group enhances reactivity in nucleophilic substitution reactions, while the fluorine atoms improve metabolic stability—a key consideration in modern medicinal chemistry. Industry reports indicate rising searches for "fluorinated pharmaceutical intermediates" and "nitrophenylhydrazine applications," reflecting its relevance in developing targeted cancer therapies and central nervous system (CNS) drugs.

From a synthetic perspective, researchers value (2,6-difluoro-3-nitrophenyl)hydrazine for its compatibility with palladium-catalyzed cross-coupling and cyclocondensation reactions. A 2023 study demonstrated its utility in constructing pyrazole scaffolds—a structural motif prevalent in COX-2 inhibitors and diabetes medications. This aligns with trending queries about "green chemistry approaches to heterocycles" and "sustainable synthesis of fluorinated compounds," emphasizing the compound's role in eco-friendly pharmaceutical manufacturing.

The agrochemical sector also benefits from this compound's properties. Its difluorophenyl backbone contributes to the development of next-generation pesticides with improved environmental profiles. Regulatory shifts toward low-residue crop protection agents have increased interest in fluorine-containing intermediates like CAS 2228248-14-2, particularly for systemic herbicides and fungicides. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-compliant synthesis.

Storage and handling of (2,6-difluoro-3-nitrophenyl)hydrazine require attention to its photosensitivity and moisture stability. Best practices recommend amber glass containers under inert atmosphere—a topic frequently searched alongside "handling aromatic hydrazines" and "stability of nitroaromatics." Recent advancements in predictive degradation modeling help optimize shelf-life conditions, addressing industry concerns about compound stability in tropical climates.

Market analysis reveals growing procurement of CAS 2228248-14-2 by contract research organizations (CROs) and generic drug manufacturers. The compound's cost-effective synthesis route—typically starting from 2,6-difluoro-3-nitroaniline—makes it attractive for scale-up production. Patent landscapes show increasing claims incorporating this intermediate, particularly in orphan drug formulations and veterinary medicines, responding to searches about "fluorine in veterinary pharmaceuticals."

Environmental considerations surrounding nitrophenylhydrazine derivatives have prompted research into biodegradation pathways and wastewater treatment methods. The compound's moderate water solubility (2.1 g/L at 25°C) and low bioaccumulation potential position it favorably compared to traditional halogenated aromatics. These attributes resonate with current discussions about "green metrics in fine chemical production" and "benign-by-design intermediates."

Future applications may exploit the hydrogen-bonding capacity of the hydrazine group for supramolecular chemistry applications, including metal-organic frameworks (MOFs) for drug delivery. The compound's dual hydrogen bond donor/acceptor profile makes it valuable for crystal engineering—a subject gaining traction in pharmaceutical solid-state research. These developments address frequent queries about "multifunctional building blocks for materials science."